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Compound of Interest

Compound Name: Dihydrorhodamine 123

Cat. No.: B035253

For Researchers, Scientists, and Drug Development Professionals

In the landscape of cellular and molecular biology, fluorescent probes are indispensable tools
for elucidating complex biological processes. Among these, Dihydrorhodamine 123 (DHR
123) and Rhodamine 123 (Rh 123) are two structurally related yet functionally distinct dyes that
are often a source of confusion. This technical guide provides a comprehensive overview of the
core differences, mechanisms of action, and experimental applications of DHR 123 and Rh
123, enabling researchers to select the appropriate probe and design robust experimental
protocols.

Core Distinctions: A Tale of Two Probes

At its core, the primary difference between Dihydrorhodamine 123 and Rhodamine 123 lies in
their intrinsic fluorescence and their designated roles in cellular assays. DHR 123 is a non-
fluorescent molecule that serves as a probe for detecting reactive oxygen species (ROS). In
contrast, Rhodamine 123 is an intensely fluorescent dye utilized to measure mitochondrial
membrane potential (A¥Ym).

The key to their distinct applications is a simple yet elegant chemical relationship: DHR 123 is
the reduced, non-fluorescent precursor to the fluorescent Rhodamine 123.[1][2] This
conversion is the basis of the DHR 123 assay for ROS detection.

Quantitative Data Summary
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For ease of comparison, the key quantitative properties of Dihydrorhodamine 123 and its

fluorescent product, Rhodamine 123, are summarized in the table below.

Property

Dihydrorhodamine 123
(DHR 123)

Rhodamine 123 (Rh 123)

Primary Application

Detection of Reactive Oxygen
Species (ROS)

Measurement of Mitochondrial
Membrane Potential (A¥Wm)

Fluorescence

Non-fluorescent

Fluorescent

Excitation Maximum N/A ~500-515 nm[3][4]

Emission Maximum N/A ~525-536 nm[3][4]

Molar Extinction Coefficient N/A [74?’800 M™em™ at 500 nmi3]
Quantum Yield N/A 0.90

Chemical Formula C21H18N203 C21H17CIN203

Molecular Weight 346.38 g/mol 380.82 g/mol

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental procedures discussed, the following

diagrams have been generated using the DOT language.
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Reactive Oxygen Species (ROS)
(e.g., H202, ONOO")

Dihydrorhodamine 123 Oxidation Rhodamine 123
(Non-fluorescent) (Fluorescent)
Cellular Peroxidases
(e.g., Cytochrome c)

Cell

Ghodamine 123 (extracellularD

Negative Mitochondrial i Rhodamine 123 (accumulated)
Membrane Potential (A¥Ym)

Accumulation

Start: Cell Culture
(Adherent or Suspension)

Stain cells with
Dihydrorhodamine 123

Gncubate at 37°C)

Detect Fluorescence
(Microscopy, Flow Cytometry, Plate Reader)

'

Analyze Data:
Increased fluorescence indicates
higher ROS levels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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